Methyl 1-[2-[4-(5-methylpyridin-2-ylamino)piperidin-1-yl]ethyl]cyclohexanecarboxylate

• Molecular Formula: C21H33N3O2
• Molecular Weight: 359.5 g/mol
• IUPAC Name: methyl 1-[2-[4-[(5-methylpyridin-2-yl)amino]piperidin-1-yl]ethyl]cyclohexane-1-carboxylate
• InChI: InChI=1S/C21H33N3O2/c1-17-6-7-19(22-16-17)23-18-8-13-24(14-9-18)15-12-21(20(25)26-2)10-4-3-5-11-21/h6-7,16,18H,3-5,8-15H2,1-2H3,(H,22,23)
• InChI Key: CYYZHVWPLHXSTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC2CCN(CC2)CCC3(CCCCC3)C(=O)OC

Description

Methyl 1-[2-[4-(5-methylpyridin-2-ylamino)piperidin-1-yl]ethyl]cyclohexanecarboxylate is a useful research compound. Its molecular formula is C21H33N3O2 and its molecular weight is 359.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(piperidin-4-ylamino)-5-methylpyridine (191 mg) and methyl 1-(2-oxoethyl)cyclohexanecarboxylate (250 mg) in tetrahydrofuran (10 mL) were added acetic acid (150 mg) and sodium triacetoxy borohydride (424 mg) at room temperature. The solution was stirred at room temperature for 20 hours. Saturated aqueous sodium bicarbonate solution was added to the solution, and it was extracted with ethyl acetate. The extract was dried over anhydrous magnesium sulfate, and then, concentrated under reduced pressure. The resulting residue was purified by chromatography [silica gel, ethyl acetate-methanol-aqueous ammonia (90:10:0.1)] to give the title compound (30 mg).